Cas no 2680828-95-7 (Tert-butyl 2,2-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate)

• Product Name: Tert-butyl 2,2-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate
• CAS No: 2680828-95-7
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 6086241
• PubChem ID: 165919490
• Update Time: 2025-05-24

Tert-butyl 2,2-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28284810
• tert-butyl 2,2-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate
• 2680828-95-7
• Tert-butyl 2,2-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate

• Inchi： 1S/C15H20N2O3/c1-14(2,3)20-12(18)9-6-7-10-11(8-9)16-13(19)15(4,5)17-10/h6-8,17H,1-5H3,(H,16,19)
• InChI Key： JBSCRYNVBWJFTQ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2=C(C=1)NC(C(C)(C)N2)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 276.14739250g/mol
• Monoisotopic Mass: 276.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.4Ų

Additional information on Tert-butyl 2,2-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate

Tert-butyl 2,2-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate: A Comprehensive Overview

The compound tert-butyl 2,2-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate, with CAS No. 2680828-95-7, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroquinoxalines, which are bicyclic structures with a wide range of applications in drug discovery and material science. The molecule's structure is characterized by a tetrahydroquinoxaline ring system substituted with a tert-butyl group and a methyl group at specific positions, along with a carboxylate ester functionality.

Recent studies have highlighted the potential of this compound in various therapeutic areas due to its unique structural features and biological activity profiles. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of tetrahydroquinoxalines exhibit promising anti-inflammatory and anti-cancer properties. The presence of the tert-butyl group and the methyl substituents in this compound enhances its stability and bioavailability, making it an attractive candidate for further pharmacological investigations.

In terms of synthesis, the preparation of tert-butyl 2,2-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate involves a multi-step process that typically includes cyclization reactions and esterification steps. The synthesis pathway is designed to maximize yield while maintaining the integrity of the tetrahydroquinoxaline ring system. Researchers have also explored green chemistry approaches to synthesize this compound more efficiently and sustainably.

The application of this compound extends beyond pharmaceuticals; it has shown potential in materials science as well. For example, studies have indicated that derivatives of tetrahydroquinoxalines can be used as precursors for advanced materials such as polymers and liquid crystals due to their rigid bicyclic structure and functional substituents.

From a toxicological perspective, recent evaluations have focused on understanding the safety profile of this compound for potential human use. Preclinical studies suggest that it exhibits low toxicity at therapeutic doses; however, further long-term studies are required to fully assess its safety profile.

In conclusion, tert-butyl 2,2-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate represents a valuable molecule with diverse applications across multiple scientific disciplines. Its unique structure and promising biological activities make it a subject of ongoing research interest.